Cas no 362-54-9 (Benzenemethanol, 2-fluoro-a-phenyl-)

Benzenemethanol, 2-fluoro-a-phenyl- structure
362-54-9 structure
Product Name:Benzenemethanol, 2-fluoro-a-phenyl-
CAS No:362-54-9
MF:C13H11FO
MW:202.224247217178
CID:1475765
PubChem ID:10584252
Update Time:2025-04-21

Benzenemethanol, 2-fluoro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-fluoro-a-phenyl-
    • (2-fluorophenyl)phenylmethanol
    • CS-0259891
    • HFVMEOPYDLEHBR-UHFFFAOYSA-N
    • A808486
    • (2-fluorophenyl)-phenylmethanol
    • (R)-(2-fluorophenyl)-phenyl-methanol
    • 2-fluorobenzhydrol
    • (2-fluorophenyl)-phenyl-methanol
    • EN300-7432544
    • MFCD11096237
    • G42280
    • AKOS022302881
    • Z756122718
    • SCHEMBL477718
    • (alphaR)-2-Fluoro-alpha-Phenyl-Benzenemethanol
    • (S)-(2-fluorophenyl)-phenyl-methanol
    • 362-54-9
    • AKOS003583223
    • (2-fluorophenyl)(phenyl)methanol
    • Inchi: 1S/C13H11FO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H
    • InChI Key: HFVMEOPYDLEHBR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 202.07943
  • Monoisotopic Mass: 202.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Benzenemethanol, 2-fluoro-a-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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362-54-9 95.0%
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Enamine
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362-54-9 95.0%
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$1900.0 2025-03-21
Aaron
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